5-Nonanone
Cat. No. B165733
Key on ui cas rn:
502-56-7
M. Wt: 142.24 g/mol
InChI Key: WSGCRAOTEDLMFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:12][CH2:13][CH2:14][CH2:15][CH:16]([CH2:17][CH2:18][CH2:19][CH3:20])[OH:21].[I:1][c:2]1[cH:3][cH:4][c:5]([CH3:6])[cH:7][c:8]1[C:9]([OH:10])=[O:11].[N+:22]([CH3:23])([O-:24])=[O:25]>>[CH3:12][CH2:13][CH2:14][CH2:15][C:16]([CH2:17][CH2:18][CH2:19][CH3:20])=[O:21]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CCCCC(O)CCCC
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
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Smiles
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Cc1ccc(I)c(C(=O)O)c1
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C[N+](=O)[O-]
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
CCCCC(=O)CCCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
